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Compound of Interest

Compound Name: Cuprous iodide

Cat. No.: B041226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cuprous iodide (CuI), an inorganic compound with the formula CuI, is a versatile and pivotal

substance in modern chemistry.[1][2] Its utility spans a wide range of applications, from being a

key reagent and catalyst in organic synthesis to its use in materials science, cloud seeding,

and even as a dietary supplement.[2][3][4] This technical guide provides an in-depth overview

of the synthesis, properties, and key applications of cuprous iodide, tailored for professionals

in research and development.

Physicochemical Properties
Cuprous iodide is a white to tan or brownish powder or crystalline solid. The discoloration

often arises from the facile oxidation of the iodide anion to iodine. It is generally stable in air

and less sensitive to light compared to cuprous chloride or bromide.

Physical Properties
A summary of the key physical properties of cuprous iodide is presented in Table 1.
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Property Value References

Molecular Formula CuI

Molar Mass 190.45 g/mol

Appearance
White to pale brown powder or

cubic crystals

Density 5.62 - 5.67 g/cm³

Melting Point 605 - 606 °C (878 K)

Boiling Point 1290 - 1320 °C (1573 K)

Vapor Pressure 10 mm Hg @ 656 °C

Refractive Index 2.346

Solubility in Water 0.00042 g/L (at 25 °C)

Solubility in other solvents

Insoluble in ethanol and dilute

acids. Soluble in liquid

ammonia, acetonitrile, pyridine,

and aqueous solutions of

potassium iodide, sodium

thiosulfate, and potassium

cyanide.

Crystal Structure
Cuprous iodide is an inorganic polymer with a rich phase diagram, existing in several

crystalline forms depending on the temperature.

Below 390 °C (γ-CuI): Adopts a zinc blende (sphalerite) structure.

Between 390 and 440 °C (β-CuI): Transitions to a wurtzite structure.

Above 440 °C (α-CuI): Assumes a rock salt (cubic) structure.

In both the zinc blende and wurtzite structures, the copper and iodide ions are tetrahedrally

coordinated, with a Cu-I bond distance of approximately 2.338 Å.
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Synthesis of Cuprous Iodide
Several methods are employed for the synthesis of cuprous iodide, ranging from laboratory-

scale preparations to industrial manufacturing processes.

Reaction of Copper(II) Salts with Alkali Metal Iodides
This is a common and convenient laboratory method for preparing cuprous iodide. It involves

the reaction of a soluble copper(II) salt, such as copper(II) sulfate, with an alkali metal iodide,

like potassium iodide. The reaction proceeds in two steps: the initial formation of unstable

copper(II) iodide (CuI₂), which immediately decomposes to the more stable copper(I) iodide

and elemental iodine.

Reaction Pathway: 2 CuSO₄ + 4 KI → 2 CuI₂ + 2 K₂SO₄ 2 CuI₂ → 2 CuI (s) + I₂

To prevent the contamination of the final product with free iodine, a reducing agent such as

sodium thiosulfate or sodium sulfite is often added to the reaction mixture. The reducing agent

reacts with the liberated iodine, converting it back to iodide ions.

Overall reaction with sodium thiosulfate: 2CuSO₄·5H₂O + 4KI + 2Na₂S₂O₃ → 2CuI + 2K₂SO₄ +

Na₂S₄O₆ + 2NaI + 10H₂O

A method for synthesizing high-purity cuprous iodide involves maintaining the pH of the

reaction medium between 5 and 7 to prevent the formation of cuprous hydroxide and the

decomposition of the sulfite reducing agent.

This protocol is based on a common laboratory procedure.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium iodide (KI)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water
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Ethanol

Procedure:

Prepare a solution by dissolving 3.0 g of copper(II) sulfate pentahydrate in 20 mL of

deionized water in a beaker.

In a separate beaker, prepare a second solution by dissolving 4.55 g of potassium iodide in

12 mL of deionized water.

Add the potassium iodide solution to the copper(II) sulfate solution rapidly while stirring

continuously.

To the resulting mixture, add 3.5 g of sodium thiosulfate pentahydrate with continuous

stirring. A dense white precipitate of cuprous iodide will form.

Allow the precipitate to settle for approximately 15 minutes.

Collect the precipitate by filtration.

Wash the precipitate with a few drops of water, followed by ethanol.

Dry the product and weigh it to determine the yield.

CuSO4 Solution

Reaction VesselKI Solution

Na2S2O3

FiltrationPrecipitate Washing (H2O, Ethanol) Drying Cuprous Iodide (CuI)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cuprous iodide from copper(II) sulfate.
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Direct Combination of Elements
Cuprous iodide can also be synthesized by the direct reaction of copper and iodine.

Pyrometallurgical Method: This industrial process involves the reaction of hot copper with

iodine vapor.

Solution-Based Method: This can be achieved by heating copper and iodine in concentrated

hydriodic acid (HI). Another approach involves the reaction of copper powder with a

methanol solution of iodine at ambient temperatures.

This method is suitable for a laboratory setting.

Materials:

Copper powder

Iodine crystals

Toluene

Procedure:

In a suitable reaction vessel, combine stoichiometric amounts of copper powder and iodine

crystals in toluene.

Heat the mixture under reflux with stirring. The reaction progress can be monitored by the

disappearance of the characteristic purple color of iodine.

After the reaction is complete, cool the mixture to room temperature.

Collect the solid product by filtration.

Wash the product with fresh toluene to remove any unreacted starting materials.

Dry the cuprous iodide product.

Mechanochemical Synthesis
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Mechanochemical synthesis, which involves reactions in the solid state induced by mechanical

energy (e.g., ball milling), has been shown to be a valid route to obtain different crystal forms

and complexes of cuprous iodide that may not be accessible through solution-based

methods. This technique can be performed with or without the addition of small amounts of

solvent.

Chemical Properties and Reactivity
Redox Behavior
The chemistry of cuprous iodide is dominated by the copper(I) oxidation state. In aqueous

solutions, Cu(I) ions are prone to disproportionation into Cu(0) and Cu(II) ions. However, the

formation of the highly insoluble cuprous iodide precipitate or soluble complexes with ligands

like iodide stabilizes the +1 oxidation state.

Complex Formation
Cuprous iodide is poorly soluble in water but dissolves in the presence of excess iodide ions

(e.g., from KI or NaI) to form linear complex anions such as [CuI₂]⁻. Dilution of these solutions

with water will reprecipitate CuI, a process that can be used for purification. It also dissolves in

other complexing agents like ammonia, potassium cyanide, and sodium thiosulfate.

Reaction with Mercury
Cuprous iodide reacts with mercury vapor to form copper tetraiodomercurate(II) (Cu₂[HgI₄]),

which has a distinct brown color. This dramatic color change from white to brown serves as a

sensitive qualitative test for the presence of mercury.

Reaction: 4 CuI + Hg → Cu₂[HgI₄] + 2 Cu

Applications in Organic Synthesis and Catalysis
Cuprous iodide is an indispensable tool in modern organic synthesis, primarily serving as a

catalyst or co-catalyst in a variety of cross-coupling reactions.

Cross-Coupling Reactions
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Sonogashira Coupling: CuI is a crucial co-catalyst, along with a palladium catalyst, for the

Sonogashira coupling reaction. This reaction forms a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide, and is fundamental in the synthesis of

pharmaceuticals and advanced materials.

Ullmann Coupling: Copper iodide-mediated C-N, C-O, and C-S bond formations are

important transformations that often proceed under milder conditions than classical Ullmann-

Goldberg couplings.

Negishi Coupling: Recent advancements have shown that CuI can catalyze the cross-

coupling of diarylzinc reagents with aryl iodides under ligand-free conditions.

Aromatic Finkelstein Reaction: In combination with diamine ligands, CuI catalyzes the

conversion of aryl, heteroaryl, and vinyl bromides into the corresponding more reactive

iodides.

Ullmann Coupling Sonogashira Coupling Negishi Coupling

Aryl Halide +
 Nucleophile (N, O, S)

C-N, C-O, or C-S Bond Formation

CuI catalyst

Terminal Alkyne +
 Aryl/Vinyl Halide

C-C Bond Formation
(Conjugated Enyne)

Pd catalyst + CuI co-catalyst

Organozinc Reagent +
 Aryl Iodide

C-C Bond Formation
(Biaryl)

CuI catalyst

Click to download full resolution via product page

Caption: Simplified overview of key cross-coupling reactions catalyzed by cuprous iodide.

Oxidation Reactions
CuI can also act as a catalyst or co-catalyst in various oxidation reactions, such as oxidative

cyclization and oxidative coupling, which are important in the synthesis of heterocycles and

polymeric materials.
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Other Applications
Beyond organic synthesis, cuprous iodide has several other notable applications:

Materials Science: It is a p-type semiconductor and is explored for use in solar cells, LEDs,

and other electronic devices. It is also used as a heat stabilizer in nylon, particularly for

applications in the automotive and carpet industries.

Cloud Seeding: CuI particles can act as nucleation sites for ice crystals in clouds, thereby

inducing precipitation.

Dietary Supplement: It serves as a source of dietary iodine in table salt and animal feed.

Safety and Handling
Cuprous iodide should be handled with appropriate safety precautions. While it has relatively

low toxicity, prolonged and repeated contact should be avoided. Ingestion can be harmful. It is

advisable to store it in a cool, dry place, protected from light and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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